2-(4-Chloro-3-methoxycarbonylphenyl)isonicotinic acid, 95%

• IUPAC Name: 2-(4-chloro-3-methoxycarbonylphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C14H10ClNO4/c1-20-14(19)10-6-8(2-3-11(10)15)12-7-9(13(17)18)4-5-16-12/h2-7H,1H3,(H,17,18)
• InChI Key: WTDZSPDNJJDMMS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C2=NC=CC(=C2)C(=O)O)Cl
• Molecular Formula: C14H10ClNO4
• DSSTOX Substance ID: DTXSID20688344
• Molecular Weight: 291.68 g/mol
• CAS RN: 1261936-97-3

Description

2-(4-Chloro-3-methoxycarbonylphenyl)isonicotinic acid (CMPA) is a derivative of isonicotinic acid that has been widely used in chemical synthesis and scientific research. It is an important intermediate in the synthesis of a variety of compounds, including pharmaceuticals and agricultural chemicals. CMPA is also known as 4-chloro-3-methoxycarbonylphenyl isonicotinate, 4-chloro-3-methoxy-N-isonicotinate, and 4-chloro-3-methoxy-N-isonicotinoyl.

Mechanism of Action

CMPA is a competitive inhibitor of cyclooxygenase and lipoxygenase enzymes. It binds to the active site of the enzyme, blocking the access of the substrate and preventing the enzyme from catalyzing the reaction.
Biochemical and Physiological Effects
CMPA has been shown to inhibit the production of prostaglandins and leukotrienes, both of which are involved in inflammatory processes. In addition, CMPA has been shown to have anticonvulsant and analgesic effects, as well as to inhibit the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

The main advantage of using CMPA in laboratory experiments is its high selectivity and specificity. It is a highly selective inhibitor of cyclooxygenase and lipoxygenase enzymes, and it has been shown to be relatively non-toxic in laboratory animals. However, CMPA is relatively expensive and can be difficult to obtain in large quantities.

Future Directions

Future research on CMPA could focus on its potential use as an anti-inflammatory agent, as well as its potential use in the treatment of certain types of cancer. Additionally, further research could be conducted to explore the potential of CMPA as a tool for studying the structure and function of other enzymes. Finally, further research could be conducted to explore the potential of CMPA as a tool for drug delivery, as well as its potential use in the development of novel therapeutic agents.

Synthesis Methods

CMPA is synthesized via a two-step reaction. The first step involves the reaction of 4-chloro-3-methoxybenzaldehyde with isonicotinic acid in the presence of a suitable catalyst, such as pyridine. This reaction yields 4-chloro-3-methoxy-N-isonicotinate, which is then hydrolyzed to yield CMPA.

Scientific Research Applications

CMPA has been widely used in scientific research, particularly in the fields of biochemistry and pharmacology. It has been used as a substrate for enzyme assays, as well as a ligand for binding studies. It has also been used as a tool to study the structure and function of enzymes, such as cyclooxygenases and lipoxygenases.